Cas no 186029-85-6 (1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate)

• Product Name: 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate
• CAS No: 186029-85-6
• MF: C₁₄H₂₂O₃S
• MW: 270.387683391571
• MDL: MFCD30500864
• CID: 3830571
• PubChem ID: 137703610
• Update Time: 2025-09-27

1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate
• 1-Butanol, 2,3,3-trimethyl-, 1-(4-methylbenzenesulfonate)
• 186029-85-6
• 2,3,3-Trimethylbutyl4-methylbenzene-1-sulfonate
• 2,3,3-Trimethylbutyl 4-methylbenzene-1-sulfonate
• EN300-340244

• MDL： MFCD30500864
• Inchi： 1S/C14H22O3S/c1-11-6-8-13(9-7-11)18(15,16)17-10-12(2)14(3,4)5/h6-9,12H,10H2,1-5H3
• InChI Key： HPBABXASOMTQFD-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 270.12896573Da
• Monoisotopic Mass: 270.12896573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate

Compound CAS No. 186029-85-6: 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate

The compound with CAS No. 186029-85-6, commonly referred to as 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of tert-butanol and features a 4-methylbenzenesulfonate group attached to the butanol backbone. The structure of this compound is characterized by its tertiary alcohol functionality and the presence of a bulky sulfonate ester group, which imparts unique chemical properties and reactivity.

Recent studies have highlighted the importance of tertiary alcohols in organic synthesis due to their stability and versatility as intermediates in the production of pharmaceuticals, agrochemicals, and advanced materials. The 4-methylbenzenesulfonate group in this compound serves as an excellent leaving group in substitution reactions, making it a valuable reagent in the synthesis of various functional molecules. Researchers have explored its use in the preparation of biodegradable polymers, where its ability to undergo controlled degradation under specific conditions has shown promise for sustainable materials development.

In terms of physical properties, 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate exhibits a high degree of thermal stability and low volatility, making it suitable for use in high-temperature industrial processes. Its solubility characteristics have also been studied extensively; it shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water. These properties make it an ideal candidate for applications requiring selective solubility profiles.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the corresponding tertiary alcohol followed by sulfonation using a sulfonic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of solid acid catalysts has been reported to significantly improve yields while reducing waste generation.

One of the most exciting areas of research involving this compound is its application in drug delivery systems. The sulfonate group can be functionalized to target specific receptors or tissues, enabling the development of highly selective therapeutic agents. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been explored in several recent studies.

From an environmental perspective, understanding the biodegradation pathways of 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms. However, further research is needed to fully characterize its environmental fate and toxicity profile.

In conclusion, 1-Butanol, 2,3,3-trimethyl-, 4-methylbenzenesulfonate (CAS No. 186029-85-6) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential building block for modern chemical synthesis. As research continues to uncover new uses and improve synthetic methods for this compound